Cas no 77320-41-3 (Methyl 2-benzamido-3-oxobutanoate)
77320-41-3 structure
Product Name:Methyl 2-benzamido-3-oxobutanoate
CAS No:77320-41-3
MF:C12H13NO4
MW:235.235923528671
CID:883462
PubChem ID:273397
Update Time:2025-04-19
Methyl 2-benzamido-3-oxobutanoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2-benzamido-3-oxobutanoate
- 2-benzoylamino-3-oxo-butyric acid methyl ester
- 2-Benzoylamino-acetessigsaeure-methylester
- 2-benzoylamino-acetoacetic acid methyl ester
- AC1L6T3O
- AC1Q5KV7
- AG-J-25762
- AR-1J4415
- CTK5E4269
- methyl 2-(benzoylamido)-3-oxobutanoate
- methyl 2-(benzoylamino)-3-oxobutanoate
- methyl 2-(Benzoylamino)-3-oxobutyrate
- methyl 2-benzamido-3-oxo-butanoate
- methyl 2-benzoylamino-3-oxobutanoate
- NSC118631
- SureCN2493020
- NSC-118631
- 77320-41-3
- DTXSID40297856
- SCHEMBL2493020
- DB-133811
- 2-(Benzoylamino)-3-oxobutanoic acid methyl ester
-
- Inchi: 1S/C12H13NO4/c1-8(14)10(12(16)17-2)13-11(15)9-6-4-3-5-7-9/h3-7,10H,1-2H3,(H,13,15)
- InChI Key: HZLTXEVQQJCKPL-UHFFFAOYSA-N
- SMILES: O(C)C(C(C(C)=O)NC(C1C=CC=CC=1)=O)=O
Computed Properties
- Exact Mass: 235.08449
- Monoisotopic Mass: 235.08445790g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 308
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 72.5Ų
Experimental Properties
- PSA: 72.47
- LogP: 0.93790
Methyl 2-benzamido-3-oxobutanoate Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
77320-41-3 (Methyl 2-benzamido-3-oxobutanoate) Related Products
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